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Compound of Interest

Compound Name: OD36
Cat. No.: B15542864
Get Quote

For researchers, scientists, and drug development professionals, the proper handling of the
potent RIPK2 inhibitor OD36 is paramount to ensure laboratory safety and experimental
integrity. This document provides a comprehensive guide to the personal protective equipment
(PPE), operational procedures, and disposal plans for OD36, grounded in available safety data
and published research.

Chemical and Physical Properties

0OD36 is a macrocyclic inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2) with a
molecular formula of C1eH15CIN4O2 and a molecular weight of 330.77 g/mol . A summary of its
key identifiers and properties is provided below.
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Property Value

(13Z,14E)-25-chloro-3,6-dioxa-9-aza-1(3,5)-
IUPAC Name pyrazolo[1,5-a]pyrimidina-2(1,3)-
benzenacyclononaphane

Synonyms OD-36, OD 36
CAS Number 1638644-62-8
Molecular Formula C16H15CIN4O2
Molecular Weight 330.77 g/mol
Appearance Solid powder
Solubility Soluble in DMSO

Hazard Identification and Safety Precautions

Based on available Safety Data Sheets (SDS), OD36 is classified with acute oral toxicity
(Category 4) and is very toxic to aquatic life with long-lasting effects (Category 1 for both acute
and chronic aquatic toxicity).[1] Therefore, stringent safety measures are required during

handling and disposal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table
summarizes the required PPE for various procedures involving OD36.
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Operational and Disposal Plans

Adherence to the following step-by-step procedures is critical for safe handling and disposal of

OD36.
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Operational Plan: Step-by-Step Handling Procedures

e Receiving and Storage:

[e]

Upon receipt, visually inspect the container for any signs of damage or leakage.

o Store the solid compound in a tightly sealed container in a cool, well-ventilated area, away
from direct sunlight and sources of ignition.

o For long-term storage, refer to the manufacturer's recommendations, which are typically
-20°C for the powder form.

o Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at
-80°C.

e Preparation of Stock Solutions:

o All handling of the powdered form of OD36 must be conducted in a chemical fume hood or
a ventilated balance enclosure to prevent inhalation.

o Carefully weigh the desired amount of OD36 powder using an analytical balance.

o Prepare stock solutions by dissolving the powder in a suitable solvent, such as dimethyl
sulfoxide (DMSO).

e Use in Experiments:

o When diluting stock solutions for use in cell culture or other assays, perform the dilutions
in a biosafety cabinet to maintain sterility and operator safety.

o Clearly label all tubes, plates, and other containers with the name of the compound and its
concentration.

Disposal Plan

Proper disposal of OD36 and contaminated materials is essential to prevent environmental
contamination and accidental exposure.
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e Chemical Waste: Unused OD36 powder and stock solutions should be disposed of as
hazardous chemical waste. Collect all such waste in a clearly labeled, sealed container.
Follow your institution's specific guidelines for hazardous chemical waste disposal.

o Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have
come into contact with OD36 should be collected in a designated hazardous waste
container. Non-disposable glassware should be decontaminated by soaking in a suitable
inactivating solution before washing.

o Cell Culture Waste: Media and cells treated with OD36 should be treated as chemical waste.
Aspirate media into a flask containing a deactivating agent, if appropriate for your
experimental setup, or collect for hazardous waste disposal.

Experimental Protocols

The following are summaries of experimental applications of OD36 as described in the
scientific literature.

In Vitro Inhibition of RIPK2 and ALK?2

OD36 has been shown to be a potent inhibitor of RIPK2 and also exhibits activity against ALK2.
In cellular assays, OD36 has been used to inhibit signaling pathways downstream of these
kinases. For example, in fibrodysplasia ossificans progressiva (FOP)-derived endothelial cells,
preincubation with OD36 at a concentration of 0.5 yM was sufficient to completely prevent the
activation of Smad1l/5 and its gene targets in response to activin A.

In Vivo Murine Model of Peritonitis

In a murine model of MDP-induced peritonitis, OD36 was administered intraperitoneally at a
dose of 6.25 mg/kg 30 minutes prior to the inflammatory challenge. This treatment was shown
to inhibit the recruitment of inflammatory cells to the peritoneum.

Visualized Workflows and Pathways

To further clarify the procedural workflows and the biological context of OD36, the following
diagrams are provided.
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OD36 Handling Workflow
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Caption: A flowchart illustrating the key stages of handling OD36, from preparation to disposal.
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OD36 Mechanism of Action
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Caption: A diagram showing the inhibitory action of OD36 on the RIPK2 and ALK2 signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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